Cas no 2580238-92-0 (2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid
• CAS No: 2580238-92-0
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 6552500
• PubChem ID: 165895368
• Update Time: 2025-07-02

2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7493888
• 2-{[(tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid
• 2580238-92-0
• 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C13H14N2O4S/c1-13(2,3)19-12(18)15-10-9(11(16)17)7-4-5-14-6-8(7)20-10/h4-6H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： RFBNGFAMYLNFJQ-UHFFFAOYSA-N
• SMILES： S1C2C=NC=CC=2C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.06742811g/mol
• Monoisotopic Mass: 294.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 2580238-92-0)

2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid, identified by the CAS number 2580238-92-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a heterocyclic structure that combines a thiophene ring with a pyridine moiety, making it a promising scaffold for the development of novel bioactive molecules.

The structural motif of thieno[2,3-c]pyridine is particularly intriguing due to its ability to mimic natural product scaffolds and exhibit diverse biological activities. The presence of an amide linkage at the 3-position, further functionalized with a tert-butoxy carbonyl (Boc) group, enhances the compound's stability and reactivity, making it a valuable intermediate in peptide mimetics and drug design.

In recent years, thieno[2,3-c]pyridine derivatives have been extensively studied for their potential in modulating various biological pathways. Notably, these compounds have shown promise in the development of kinase inhibitors, which are critical in targeting cancers and inflammatory diseases. The Boc-protected amine at the 2-position provides a handle for further derivatization, allowing chemists to explore a wide range of pharmacological profiles.

One of the most compelling aspects of 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this scaffold to develop inhibitors of enzymes such as Janus kinases (JAKs), which play a pivotal role in immune regulation. The thiophene ring contributes to hydrophobic interactions with target proteins, while the pyridine moiety can engage in hydrogen bonding networks, optimizing binding affinity.

Recent advancements in computational chemistry have further accelerated the design of thienopyridine-based drugs. Molecular docking studies have revealed that modifications at the 5- and 6-positions of the thieno[2,3-c]pyridine core can significantly enhance binding to therapeutic targets. For instance, studies have demonstrated that introducing substituents such as halogens or alkyl groups can modulate enzyme inhibition kinetics.

The Boc group at the 3-position serves multiple purposes beyond mere stability. It acts as a protecting group during synthetic workflows, preventing unwanted side reactions while allowing selective deprotection under mild conditions. This feature is particularly useful in multi-step syntheses where orthogonal functionalization is required.

Biologically speaking, thieno[2,3-c]pyridine derivatives have been linked to various pharmacological effects. For example, certain analogs have shown anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Additionally, preclinical studies suggest that these compounds may exhibit antiviral and anticancer activities by disrupting essential cellular pathways.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid involves several key steps that highlight modern synthetic methodologies. The construction of the thieno[2,3-c]pyridine core typically requires cyclization reactions between thiophene precursors and pyridine derivatives under controlled conditions. Subsequent introduction of the Boc group involves reductive amination or acylation strategies, ensuring high regioselectivity and yield.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 2580238-92-0) represents a cutting-edge compound in pharmaceutical research. Its unique structural features and biological potential make it an indispensable tool for drug discovery efforts aimed at addressing unmet medical needs. As synthetic techniques continue to evolve and computational methods become more sophisticated, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.